![molecular formula C14H19NO3S2 B2450457 (3-(Cyclohexylsulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone CAS No. 1448079-37-5](/img/structure/B2450457.png)
(3-(Cyclohexylsulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone
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Description
Scientific Research Applications
Antibacterial Agents
The 2-azetidinone ring system is a fundamental structural feature of many β-lactam antibiotics, including penicillins and cephalosporins. These antibiotics are widely used to treat bacterial infections. The synthesis of 3-pyrrole-substituted 2-azetidinones provides a green and practical method for creating new antibacterial agents . Researchers can explore modifications to the substituents at N-1 and C-4 positions to enhance antibacterial activity.
Anticancer Compounds
The 2-azetidinone scaffold has been investigated as a potential anticancer agent. By replacing the ethylene bridge of combretastatin A-4 (CA-4) with a β-lactam (2-azetidinone) ring, novel compounds with antiproliferative effects have been designed. These compounds target the colchicine-binding site and may inhibit tubulin polymerization, making them promising candidates for cancer therapy .
Organic Synthesis
The efficient synthesis of 3-pyrrole-substituted 2-azetidinones using molecular iodine and microwave irradiation provides a valuable tool for organic chemists. This method allows for the rapid construction of complex molecules with diverse substituents, making it useful in synthetic chemistry .
properties
IUPAC Name |
(3-cyclohexylsulfonylazetidin-1-yl)-thiophen-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3S2/c16-14(11-6-7-19-10-11)15-8-13(9-15)20(17,18)12-4-2-1-3-5-12/h6-7,10,12-13H,1-5,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSXWFPSBOLHOAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)C2CN(C2)C(=O)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(Cyclohexylsulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone |
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